Cas no 2138304-74-0 (3-Pentanone, 1-(3-azetidinyl)-4-methyl-)

• Product Name: 3-Pentanone, 1-(3-azetidinyl)-4-methyl-
• CAS No: 2138304-74-0
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5294489
• Update Time: 2025-06-03

3-Pentanone, 1-(3-azetidinyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 1-(3-azetidinyl)-4-methyl-

• Inchi： 1S/C9H17NO/c1-7(2)9(11)4-3-8-5-10-6-8/h7-8,10H,3-6H2,1-2H3
• InChI Key： FPNOIFHQDZTUPQ-UHFFFAOYSA-N
• SMILES： C(C1CNC1)CC(=O)C(C)C

Additional information on 3-Pentanone, 1-(3-azetidinyl)-4-methyl-

Comprehensive Overview of 3-Pentanone, 1-(3-azetidinyl)-4-methyl- (CAS No. 2138304-74-0)

3-Pentanone, 1-(3-azetidinyl)-4-methyl- (CAS No. 2138304-74-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This ketone derivative, featuring an azetidinyl ring, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, given its ability to modulate molecular interactions.

The compound's 4-methyl substitution and 3-azetidinyl moiety contribute to its distinct chemical behavior, making it a valuable intermediate in organic synthesis. Recent studies highlight its relevance in designing enzyme inhibitors and receptor ligands, aligning with the growing demand for targeted therapeutics. Its CAS No. 2138304-74-0 is frequently searched in academic databases, reflecting its importance in modern chemistry.

In the context of green chemistry, 3-Pentanone, 1-(3-azetidinyl)-4-methyl- has been evaluated for its compatibility with sustainable synthesis methods. With increasing focus on eco-friendly solvents and catalytic processes, this compound's stability under mild conditions makes it a candidate for low-waste production. Industry professionals often inquire about its scalability and purification techniques, which are critical for commercial applications.

Another trending topic tied to this compound is its potential in neuroscience research. The azetidinyl group is known to interact with neurotransmitter systems, sparking interest in its use for central nervous system (CNS) drug development. Queries like "3-Pentanone derivatives in neuroprotection" or "CAS 2138304-74-0 mechanism of action" are common in scientific forums, underscoring its interdisciplinary appeal.

From a technical standpoint, the compound's spectral data (NMR, IR, and MS) are well-documented, aiding in quality control during synthesis. Analytical chemists emphasize its chromatographic separation challenges, often discussing optimal HPLC conditions for its detection. These details are vital for laboratories focusing on high-purity synthesis.

Looking ahead, 3-Pentanone, 1-(3-azetidinyl)-4-methyl- is poised to remain a key player in medicinal chemistry and material innovation. Its versatility aligns with emerging trends such as AI-driven molecular design and computational modeling, where precise structural features are paramount. As research evolves, this compound's CAS No. 2138304-74-0 will continue to be a benchmark in scientific literature.